molecular formula C11H11NOS2 B8397045 4-(4-Methylsulfanyl-phenoxymethyl)-thiazole

4-(4-Methylsulfanyl-phenoxymethyl)-thiazole

Cat. No.: B8397045
M. Wt: 237.3 g/mol
InChI Key: OTKMQHZPQJORDW-UHFFFAOYSA-N
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Description

4-(4-Methylsulfanyl-phenoxymethyl)-thiazole is a useful research compound. Its molecular formula is C11H11NOS2 and its molecular weight is 237.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NOS2

Molecular Weight

237.3 g/mol

IUPAC Name

4-[(4-methylsulfanylphenoxy)methyl]-1,3-thiazole

InChI

InChI=1S/C11H11NOS2/c1-14-11-4-2-10(3-5-11)13-6-9-7-15-8-12-9/h2-5,7-8H,6H2,1H3

InChI Key

OTKMQHZPQJORDW-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(C=C1)OCC2=CSC=N2

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A mixture of 4-chloromethyl thiazole hydrochloride (3.0 g, 17.6 mmol), 4-methylsulfanyl-phenol (2.5 g, 1 eq.) and K2CO3 (6.1 g, 2.5 eq.) in acetone (60 mL) was heated to reflux for 48 hours. After cooling, the solid was filtered off. The filtrate was evaporated to dryness in vacuo. The crude product was redissolved in diethyl ether. The solution was washed twice with 2N NaOH solution and then with H2O. After being dried over Na2SO4, removal of the solvent afforded the desired product as an off-white solid.
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